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Abstract
1-O-Dodecylglycerol (DDG), a monoalkyl glyceryl ether, is a nonionic surfactant of significant

interest in various biological and pharmaceutical applications. Its amphipathic nature,

characterized by a hydrophilic glycerol headgroup and a lipophilic 12-carbon dodecyl tail,

allows it to interact with and modify the properties of biological membranes and interfaces. This

technical guide provides a comprehensive overview of the physicochemical properties,

biological activities, and potential applications of 1-O-Dodecylglycerol, with a focus on its role

in drug delivery and as a modulator of cellular processes. Detailed experimental protocols and

quantitative data are presented to facilitate its practical application in research and

development.

Physicochemical Properties
1-O-Dodecylglycerol is a white to off-white solid with a molecular formula of C₁₅H₃₂O₃ and a

molecular weight of 260.4 g/mol .[1] It is soluble in methanol and chloroform.[1][2] As a

nonionic surfactant, it does not possess a charged headgroup, making its interactions with

biological systems less prone to electrostatic interference compared to ionic surfactants.

Surfactant Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b054242?utm_src=pdf-interest
https://www.benchchem.com/product/b054242?utm_src=pdf-body
https://www.benchchem.com/product/b054242?utm_src=pdf-body
https://www.benchchem.com/product/b054242?utm_src=pdf-body
https://surfactant.alfa-chemistry.com/critical-micelle-concentration-cmc-lookup-table.html
https://surfactant.alfa-chemistry.com/critical-micelle-concentration-cmc-lookup-table.html
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key parameters for characterizing a surfactant are its Critical Micelle Concentration (CMC) and

its Hydrophilic-Lipophilic Balance (HLB).

Critical Micelle Concentration (CMC): The CMC is the concentration at which surfactant

monomers in a solution begin to aggregate and form micelles. Above the CMC, the surface

tension of the solution remains relatively constant. While direct experimental determination of

the CMC for 1-O-Dodecylglycerol is not readily available in the literature, it can be determined

empirically using various methods.

Hydrophilic-Lipophilic Balance (HLB): The HLB value is an empirical scale used to characterize

the degree of hydrophilicity or lipophilicity of a nonionic surfactant. The HLB value for 1-O-
Dodecylglycerol can be estimated using Griffin's method for non-ionic surfactants which are

polyhydric alcohol fatty acid esters, although DDG is an ether. The formula is:

HLB = 20 * (Mh / M)

Where:

Mh is the molecular mass of the hydrophilic portion (glycerol headgroup)

M is the total molecular mass of the molecule

For 1-O-Dodecylglycerol, the hydrophilic glycerol headgroup (C₃H₇O₂) has a molecular weight

of approximately 91.09 g/mol . The total molecular weight is 260.4 g/mol .

Estimated HLB = 20 * (91.09 / 260.4) ≈ 6.99

This estimated HLB value suggests that 1-O-Dodecylglycerol is a water-in-oil (W/O)

emulsifier.

Table 1: Physicochemical Properties of 1-O-Dodecylglycerol
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Property Value Reference/Method

Molecular Formula C₁₅H₃₂O₃ [1]

Molecular Weight 260.4 g/mol [1]

Appearance White to Off-White Solid [2]

Solubility
Soluble in Methanol and

Chloroform
[1][2]

Estimated HLB ~7.0 Griffin's Method (Calculation)

Biological Activities and Mechanisms of Action
1-O-Dodecylglycerol exhibits a range of biological activities, primarily attributed to its ability to

interact with and disrupt biological membranes.

Antimicrobial and Antifungal Activity
DDG has demonstrated significant antimicrobial and antifungal properties. It has been shown

to inhibit the growth of various bacteria and fungi.

Table 2: Antimicrobial Activity of 1-O-Dodecylglycerol

Organism Assay Result Reference

Monilinia fructigena
In vitro antifungal

activity
EC₅₀ = 102 µg/mL [3]

Streptococcus

faecium ATCC 9790
Antibacterial activity

Stimulates autolysin

activity
[2]

The primary mechanism of its antimicrobial action is the disruption of the cell membrane's

integrity. This leads to increased membrane permeability, leakage of intracellular components,

and ultimately cell death.

Membrane Disruption

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://surfactant.alfa-chemistry.com/critical-micelle-concentration-cmc-lookup-table.html
https://surfactant.alfa-chemistry.com/critical-micelle-concentration-cmc-lookup-table.html
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://surfactant.alfa-chemistry.com/critical-micelle-concentration-cmc-lookup-table.html
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://www.benchchem.com/product/b054242?utm_src=pdf-body
https://www.benchchem.com/product/b054242?utm_src=pdf-body
https://pubs.acs.org/toc/jafcau/73/41
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The interaction of 1-O-Dodecylglycerol with lipid bilayers has been studied using techniques

such as Quartz Crystal Microbalance with Dissipation Monitoring (QCM-D). These studies

reveal that DDG causes concentration-dependent morphological changes in supported lipid

bilayers.[4] The ether linkage in DDG makes it more chemically stable than its ester equivalent,

glycerol monolaurate (GML), and it has been shown to cause more extensive membrane

remodeling, including membrane tubulation.[4]

Applications in Drug Delivery
The surfactant properties and biological activities of 1-O-Dodecylglycerol make it a promising

candidate for various applications in drug delivery systems.

Formulation of Lipid-Based Nanocarriers
1-O-Dodecylglycerol can be utilized as a surfactant or co-surfactant in the formulation of lipid-

based drug delivery systems such as nanoemulsions and solid lipid nanoparticles (SLNs).

These systems can enhance the solubility and bioavailability of poorly water-soluble drugs.

Nanoemulsions: These are thermodynamically stable, transparent or translucent systems of oil,

water, and surfactants with droplet sizes typically in the range of 20-200 nm.

Solid Lipid Nanoparticles (SLNs): These are colloidal carriers where the liquid lipid (oil) of an

o/w emulsion is replaced by a solid lipid.

Interaction with Signaling Pathways
Some evidence suggests that alkylglycerols may interact with cellular signaling pathways. For

instance, some ether lipids have been shown to influence the activity of Protein Kinase C

(PKC), a key enzyme in signal transduction. However, the direct and specific effects of 1-O-
Dodecylglycerol on PKC and other signaling pathways are not yet fully elucidated and require

further investigation.

Experimental Protocols
Determination of Critical Micelle Concentration (CMC)
Several methods can be employed to determine the CMC of 1-O-Dodecylglycerol.
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Method 1: Surface Tensiometry

Prepare a series of aqueous solutions of 1-O-Dodecylglycerol with increasing

concentrations.

Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring

method or Wilhelmy plate method).

Plot the surface tension as a function of the logarithm of the surfactant concentration.

The CMC is determined as the concentration at the point of inflection in the curve, where the

surface tension begins to plateau.

Method 2: Fluorescence Spectroscopy using a Fluorescent Probe (e.g., Pyrene)

Prepare a stock solution of pyrene in a suitable organic solvent.

Prepare a series of 1-O-Dodecylglycerol solutions in water, each containing a constant, low

concentration of pyrene.

Measure the fluorescence emission spectrum of each solution using a spectrofluorometer.

Monitor the change in the ratio of the intensity of the first and third vibronic peaks (I₁/I₃) of the

pyrene emission spectrum.

Plot the I₁/I₃ ratio against the logarithm of the 1-O-Dodecylglycerol concentration.

A sharp decrease in the I₁/I₃ ratio indicates the partitioning of pyrene into the hydrophobic

core of the micelles. The concentration at which this sharp change occurs corresponds to the

CMC.

In Vitro Antifungal Susceptibility Testing against
Monilinia fructigena
This protocol is adapted from the study by Li et al. (2025).[3]

Culture Preparation: Culture Monilinia fructigena on potato dextrose agar (PDA) plates.
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Spore Suspension: Harvest conidia from the culture plates and suspend them in sterile

distilled water containing a small amount of a wetting agent (e.g., Tween 80). Adjust the

spore concentration to a desired level (e.g., 1 × 10⁶ spores/mL) using a hemocytometer.

Preparation of DDG Solutions: Prepare a stock solution of 1-O-Dodecylglycerol in a

suitable solvent (e.g., DMSO) and then prepare serial dilutions in a liquid growth medium

(e.g., potato dextrose broth).

Microdilution Assay: In a 96-well microtiter plate, add the spore suspension to each well

containing the different concentrations of DDG. Include a positive control (spores in medium

without DDG) and a negative control (medium only).

Incubation: Incubate the plates at a suitable temperature (e.g., 25°C) for a specific period

(e.g., 48-72 hours).

Assessment of Fungal Growth: Determine the fungal growth inhibition by measuring the

optical density at a specific wavelength (e.g., 600 nm) using a microplate reader.

Calculation of EC₅₀: Calculate the half-maximal effective concentration (EC₅₀), which is the

concentration of DDG that inhibits 50% of the fungal growth, by plotting the percentage of

growth inhibition against the log of the DDG concentration and fitting the data to a dose-

response curve.

Quartz Crystal Microbalance with Dissipation Monitoring
(QCM-D) for Membrane Interaction Analysis
This protocol provides a general workflow for studying the interaction of 1-O-Dodecylglycerol
with a supported lipid bilayer (SLB).

Sensor Preparation: Clean and prepare a silica-coated QCM-D sensor.

SLB Formation:

Prepare small unilamellar vesicles (SUVs) of a desired lipid composition (e.g., POPC) by

sonication or extrusion.
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Introduce the SUV solution into the QCM-D chamber and monitor the frequency and

dissipation changes until a stable SLB is formed. This is typically indicated by a frequency

shift of approximately -25 Hz and a low dissipation value.

Rinse with buffer to remove excess vesicles.

DDG Interaction:

Establish a stable baseline with buffer flowing over the SLB.

Introduce a solution of 1-O-Dodecylglycerol at a specific concentration and monitor the

real-time changes in frequency and dissipation.

An increase in frequency and dissipation suggests membrane disruption and removal of

lipid mass from the sensor surface. A decrease in frequency and increase in dissipation

may indicate insertion of DDG into the bilayer.

Data Analysis: Analyze the QCM-D data to determine the kinetics and extent of membrane

interaction.

Preparation of a 1-O-Dodecylglycerol Nanoemulsion
This is a general protocol for preparing an oil-in-water (o/w) nanoemulsion using a high-

pressure homogenization method.

Phase Preparation:

Oil Phase: Dissolve the lipophilic active ingredient (if any) and 1-O-Dodecylglycerol (as a

co-surfactant) in the oil phase.

Aqueous Phase: Dissolve a hydrophilic surfactant in water.

Pre-emulsion Formation: Heat both the oil and aqueous phases to the same temperature

(e.g., 60-70°C). Add the oil phase to the aqueous phase while stirring at high speed using a

high-shear mixer to form a coarse pre-emulsion.

Homogenization: Pass the pre-emulsion through a high-pressure homogenizer for a specific

number of cycles at a set pressure to reduce the droplet size and form a nanoemulsion.
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Characterization: Characterize the nanoemulsion for droplet size, polydispersity index (PDI),

and zeta potential using dynamic light scattering (DLS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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surfactant-in-biological-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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